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Compound of Interest

Compound Name: 2,6-Difluoro-3-methylphenol

Cat. No.: B1304721

Essential Safety and Handling Guide for 2,6-
Difluoro-3-methylphenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,6-Difluoro-3-methylphenol in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure the safe
management of this chemical.

Chemical Identifier and Properties

Property Value

CAS Number 261763-46-6[1][2]

Molecular Formula C7HeF20[1][2]

Molecular Weight 144.12 g/mol [1][2]

Form Solid[2]

Storage 4°C, stored under nitrogen|[3]

Hazard Identification and Safety Precautions
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2,6-Difluoro-3-methylphenol is classified as a hazardous substance with the following primary
concerns:

» Acute Toxicity: Toxic if swallowed and in contact with skin.[1]
o Corrosivity: Causes severe skin burns and eye damage.[1]
e [rritant: May cause irritation upon contact.[1]

Due to these hazards, it is imperative to adhere to strict safety protocols and utilize appropriate
personal protective equipment (PPE).

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following equipment is mandatory when handling 2,6-Difluoro-3-methylphenol:
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
exam-style gloves for
incidental contact. For
concentrated solutions or
prolonged handling, use utility-
grade neoprene or butyl gloves

over nitrile gloves.[4]

Provides protection against
skin contact, which can cause
burns and toxicity. Phenol can
penetrate some glove
materials, necessitating
appropriate selection and

frequent changes.

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses. A face shield should
be worn in situations with a

splash hazard.[5]

Protects against splashes that
can cause severe eye

damage.

Skin and Body Protection

A fully buttoned lab coat must
be worn. For potential
splashes, a butyl rubber or
neoprene apron over the lab

coat is recommended.[4]

Minimizes skin contact with the

chemical.

Respiratory Protection

All handling of 2,6-Difluoro-3-
methylphenol should be
conducted within a certified
chemical fume hood to prevent

inhalation of vapors or dust.[4]

[5]

Protects against inhalation,

which can be toxic.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance.

Step-by-Step Handling Protocol

e Preparation and Pre-Handling Check:

o Ensure a chemical fume hood is operational and available for use.
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o Verify that a properly stocked phenol first aid kit, including polyethylene glycol 300 or 400
(PEG-300 or PEG-400), is readily accessible.[6]

o Assemble all necessary PPE and inspect for any defects.

o Designate a specific work area within the fume hood for the procedure.

e Handling the Chemical:

o

Don the appropriate PPE before handling the chemical container.

[¢]

Carefully open the container within the fume hood.

[¢]

Weigh and dispense the required amount of 2,6-Difluoro-3-methylphenol.

[e]

Keep the container sealed when not in use.

o

Avoid creating dust if handling the solid form.
o Post-Handling and Cleanup:

o Decontaminate any surfaces that may have come into contact with the chemical using a
suitable laboratory cleaner.

o Properly remove and dispose of contaminated gloves and other disposable materials in a
designated hazardous waste container.

o Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan

Under no circumstances should 2,6-Difluoro-3-methylphenol or its waste be disposed of
down the drain.[7]

e Waste Collection and Segregation:

o Collect all waste containing 2,6-Difluoro-3-methylphenol in a designated, chemically
compatible, and clearly labeled hazardous waste container.[7]
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o The container must have a secure, tight-fitting lid.[7]

Labeling and Storage:

o Label the waste container with "Hazardous Waste," the full chemical name "2,6-Difluoro-
3-methylphenol,” and list any other constituents.[7]

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[7]

Emergency Procedures

Skin Contact: Immediately and rapidly remove contaminated clothing. Wipe the exposed
area with low-molecular-weight polyethylene glycol (PEG-300 or PEG-400) until there is no
detectable odor of phenol. If PEG is unavailable, a glycerine solution can be used.[8]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

Spill: In case of a spill, evacuate the area. Use a non-combustible absorbent material to
contain the spill. Collect the absorbent material and the spilled chemical into a sealed
container for disposal as hazardous waste.[7]

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for handling 2,6-Difluoro-3-

methylphenol.
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Caption: Workflow for handling 2,6-Difluoro-3-methylphenol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1304721?utm_src=pdf-body-img
https://www.benchchem.com/product/b1304721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Difluoro-3-methylphenol | C7TH6F20 | CID 2774152 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. sigmaaldrich.com [sigmaaldrich.com]
. chemscene.com [chemscene.com]

. ehs.yale.edu [ehs.yale.edu]

. PHENOL FIRST AID and personal protective equipment [protocols.io]

2
3
4

e 5. twu.edu [twu.edu]
6
7. benchchem.com [benchchem.com]
8

. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety
[ehs.cornell.edu]

e 9. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,6-Difluoro-
3-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304721#personal-protective-equipment-for-
handling-2-6-difluoro-3-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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